Cas no 39880-79-0 (2-Thiophenecarboxamide,N-(3-methylphenyl)-)
39880-79-0 structure
Product Name:2-Thiophenecarboxamide,N-(3-methylphenyl)-
CAS No:39880-79-0
MF:C12H11NOS
MW:217.286841630936
CID:925022
PubChem ID:531924
Update Time:2025-04-19
2-Thiophenecarboxamide,N-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxamide,N-(3-methylphenyl)-
- STK861410
- N-(3-methylphenyl)thiophene-2-carboxamide
- SCHEMBL12496157
- N-m-tolylthiophene-2-carboxamide
- DTXSID701270677
- LNBFMVUOGDNKPI-UHFFFAOYSA-N
- Thiophene-2-carboxamide, N-(3-methylphenyl)-
- 39880-79-0
- Z27791211
- N-(3-methylphenyl)-2-thiophenecarboxamide
- AKOS001297508
-
- Inchi: 1S/C12H11NOS/c1-9-4-2-5-10(8-9)13-12(14)11-6-3-7-15-11/h2-8H,1H3,(H,13,14)
- InChI Key: LNBFMVUOGDNKPI-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(NC1=CC=CC(C)=C1)=O
Computed Properties
- Exact Mass: 217.05623
- Monoisotopic Mass: 217.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 29.1
2-Thiophenecarboxamide,N-(3-methylphenyl)- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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